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Compound of Interest

Compound Name: Anethole

Cat. No.: B165797 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with anethole. It offers procedural,

step-by-step guidance for safe handling and disposal.

Anethole is a derivative of phenylpropene and is used as a flavoring agent. It also has

antimicrobial properties against yeast, bacteria, and fungi. While generally considered safe for

its intended uses, proper personal protective equipment (PPE) and handling procedures are

crucial in a laboratory setting to prevent potential health hazards, including skin sensitization.

Health and Safety Information
Signal Word: Warning[1][2][3][4]

Hazard Statements:

May cause an allergic skin reaction.[1][2][3][4][5]

Toxic to aquatic life with long-lasting effects.[3][4]

Precautionary Statements:

Avoid breathing mist or vapors.[3][4][5]

Contaminated work clothing should not be allowed out of the workplace.[3][4]
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Avoid release to the environment.[3][4]

Wear protective gloves.[1][3][4][5]

IF ON SKIN: Wash with plenty of water.[1][3][4]

If skin irritation or rash occurs: Get medical advice/attention.[1][4][5]

Wash contaminated clothing before reuse.

Physical and Chemical Properties
The following table summarizes key quantitative data for anethole.

Property Value

Appearance
Clear, colorless to yellowish low melting solid or

liquid[2]

Odor Strong, licorice-like[2][6]

Melting Point 20 - 23°C / 68 - 73.4°F[2][6][7]

Boiling Point 234 - 237°C / 453.2 - 458.6°F[2][3][7]

Flash Point 91 - 110°C / 195.8 - 230°F[2][3][5][7]

Specific Gravity ~0.988 g/cm³[3][8]

Vapor Pressure 1.33 mbar @ 63°C[2][5]

Water Solubility Slightly soluble/Insoluble[3][8]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

anethole.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Wear suitable gloves tested

according to EN 374.[1] Nitrile

gloves are a reliable option for

general splash hazards.[9]

Change gloves immediately if

they come into direct contact

with the chemical.[10]

Eye Protection Safety glasses or goggles

Essential to prevent eye

damage from chemical

splashes.[10]

Skin and Body Protection
Lab coat, impervious coveralls,

shoe covers

A standard lab coat is suitable

for minor lab tasks.[9] For

larger quantities or where

splashing is likely, wear

impervious coveralls and shoe

covers.[8]

Respiratory Protection NIOSH-approved respirator

Required when handling the

neat chemical, where vapors

or aerosols may be generated,

or in inadequately ventilated

areas.[8][11] A half-face

respirator with an organic

vapor/acid gas cartridge is

recommended.[8]

Operational and Disposal Plans
Handling and Storage Procedures

Ventilation: Handle anethole in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][2] Do not breathe vapors or

spray.[1]
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Hygiene: Wash hands thoroughly before breaks and after handling the chemical.[1][11]

Contaminated work clothing should not be allowed out of the workplace.[3][4][6]

Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place.[3][8]

Protect from light and store under an inert atmosphere.[2][8]

Spill Management
Immediate Precautions: Isolate the spill or leak area for at least 50 meters (150 feet) in all

directions.[8] For large spills, consider an initial downwind evacuation for at least 300 meters

(1000 feet).[8]

Containment: Cover drains to prevent the material from entering them.[1][3]

Clean-up:

For small spills, use absorbent paper or liquid-binding material (e.g., sand, diatomaceous

earth) to pick up the spilled material.[1][8]

Place the contaminated absorbent material in a sealed, vapor-tight plastic bag for

disposal.[8]

Wash the contaminated surfaces with alcohol, followed by a strong soap and water

solution.[8]

Ventilation: Ensure the affected area is well-ventilated after clean-up.[1]

Disposal Plan
Chemical Disposal: Dispose of anethole and any contaminated materials in accordance with

federal, state, and local regulations.[7] Do not dispose of it with household garbage or allow

it to reach the sewage system.[5]

Container Disposal: Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling of Anethole
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Workflow for Safe Handling of Anethole

1. Preparation

2. Handling

3. Clean-up & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh and dilute neat chemical

Gloves, Goggles,
Lab Coat, Respirator

Perform experimental procedure

Decontaminate work surfaces

Spill Occurs Personal Exposure

Segregate waste (liquid & solid)

Dispose of waste per regulations

Remove and dispose of PPE

Wash hands thoroughly

Isolate & Contain Spill Follow First Aid Procedures

After clean-up

Seek Medical Attention

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of anethole in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

